Cas no 40444-36-8 (9-Ethyl-9H-carbazol-2-amine)

• Product Name: 9-Ethyl-9H-carbazol-2-amine
• CAS No: 40444-36-8
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• MDL: MFCD23141005
• CID: 2632627
• PubChem ID: 11031104
• Update Time: 2025-06-11

9-Ethyl-9H-carbazol-2-amine Chemical and Physical Properties

Names and Identifiers

• CS-0166781
• DB-208192
• DB-020504
• SCHEMBL1683342
• AKOS016008688
• 2-AMINO-9-ETHYLCARBAZOLE
• BS-17221
• 2-Amino-9-ethyl carbazole
• 9-ethylcarbazol-2-amine
• 9H-Carbazol-2-amine, 9-ethyl-
• D95092
• 40444-36-8
• 9-Ethyl-9H-carbazol-2-amine
• 2-Amino-9-Athylcarbazol

• MDL： MFCD23141005
• Inchi： 1S/C14H14N2/c1-2-16-13-6-4-3-5-11(13)12-8-7-10(15)9-14(12)16/h3-9H,2,15H2,1H3
• InChI Key： VMZXVUUFTRMSRG-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC=CC=2C2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 210.115698455g/mol
• Monoisotopic Mass: 210.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9-Ethyl-9H-carbazol-2-amine

Recent Advances in the Study of 9-Ethyl-9H-carbazol-2-amine (CAS: 40444-36-8) and Its Applications in Chemical Biology and Medicine

9-Ethyl-9H-carbazol-2-amine (CAS: 40444-36-8) is a carbazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Carbazole derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to provide an overview of the latest advancements in the study of 9-Ethyl-9H-carbazol-2-amine, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have explored the synthesis and optimization of 9-Ethyl-9H-carbazol-2-amine to enhance its bioavailability and efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route for this compound, achieving higher yields and purity compared to traditional methods. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development. Additionally, computational modeling has been employed to predict its interaction with various biological targets, providing insights into its mechanism of action.

In the realm of biological activity, 9-Ethyl-9H-carbazol-2-amine has shown promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 reported its potent inhibitory effects on specific cancer cell lines, including breast and lung cancer. The compound was found to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways. These findings suggest its potential as a lead compound for anticancer drug development. Furthermore, its antimicrobial properties have been investigated, with studies indicating efficacy against Gram-positive bacteria and fungi.

The therapeutic potential of 9-Ethyl-9H-carbazol-2-amine extends beyond oncology and infectious diseases. A 2023 study in European Journal of Pharmacology explored its anti-inflammatory effects, demonstrating its ability to suppress pro-inflammatory cytokines in vitro and in vivo. This opens up possibilities for its use in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. However, further studies are needed to evaluate its safety profile and pharmacokinetics in human subjects.

In conclusion, 9-Ethyl-9H-carbazol-2-amine (CAS: 40444-36-8) represents a versatile and promising compound in chemical biology and medicinal research. Its diverse biological activities, coupled with advancements in synthesis and computational modeling, position it as a valuable candidate for future drug development. Continued research efforts should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and conducting clinical trials to validate its therapeutic potential.